Eriochrome cyanine R indicator (C.I. 43820)

• Molecular Formula: C23H15Na3O9S
• Molecular Weight: 536.4 g/mol
• InChI: InChI=1S/C23H18O9S.3Na/c1-11-7-13(9-15(19(11)24)21(26)27)23(14-8-12(2)20(25)16(10-14)22(28)29)17-5-3-4-6-18(17)33(30,31)32-23;;;/h3-10,24-25H,1-2H3,(H,26,27)(H,28,29);;;/q;3*+1/p-3
• InChIKey: PHMYVLMZEKQMML-UHFFFAOYSA-K

Eriochrome Cyanine R Specifications and Uses

Eriochrome cyanine R (ECR), also designated C.I. 43820 or Mordant blue 3, is a synthetic triphenylmethane anionic dye. It is primarily utilized as a chromogenic reagent for the spectrophotometric determination of metal ions, notably aluminum (Al³⁺), in water and various industrial matrices [1]. Its functional utility extends to acid-base indication, exhibiting distinct color transitions across a pH range [2]. Commercial analytical-grade ECR is characterized by an absorption maximum (λmax) of 434–440 nm in buffer at pH 7.0 and high aqueous solubility (420 g/L at 20°C) .

Chromogenic Reagent Validated for spectrophotometric Al³⁺ determination in water matrices

Histological Stain Certified synthetic alternative to hematoxylin for nuclear staining

Acid-Base Indicator Distinct color transitions across a broad pH range

• [1] Scharlab. Eriochrome cyanine R, C.I. 43820, for analysis, ExpertQ®. Technical Datasheet. View Source
• [2] Kiernan, J.A. (1984). Chromoxane cyanine R. I. Physical and chemical properties of the dye and of some of its iron complexes. Journal of Microscopy, 134(1), 13-24. View Source

Why Generic Dye Substitutions Fail for Eriochrome Cyanine R

Substituting Eriochrome cyanine R (C.I. 43820) with a structurally related triphenylmethane dye, such as Chrome Azurol S (CAS) or Pyrocatechol Violet (PCV), or a generic 'Mordant blue' formulation, is not permissible in validated analytical methods due to significant differences in complex stability constants, pH-dependent interference profiles, and molar absorptivity. A direct comparative equilibrium modeling study established that the Al³⁺-ECR system exhibits a unique speciation and susceptibility to interference from common ligands like fluoride and citrate that is distinct from CAS and PCV [1]. Consequently, methods validated for water quality testing or industrial process control that cite ECR require this specific chromophore to achieve the stated detection limits, linearity, and freedom from interference [2].

ECR – method-specific Al³⁺ complex stability

Chrome Azurol S / Pyrocatechol Violet show different speciation; detection limits may shift

pH-dependent fluoride interference control (pH 7.5)

CAS exhibits distinct interference profile; re-validation required for complex water matrices

Reported higher molar absorptivity for Al³⁺

Generic Mordant blue formulations may show reduced sensitivity in trace analysis

• [1] Hawke, D. J., & Powell, H. K. J. (1996). Equilibrium modelling of interferences in the visible spectrophotometric determination of aluminium(III): Comparison of the chromophores chrome azurol S, eriochrome cyanine R and pyrocatechol violet, and stability constants for eriochrome cyanine R-aluminium complexes. Analytica Chimica Acta, 319(3), 305-314. View Source
• [2] Barnes, R. B. (1967). Rapid Modified Eriochrome Cyanine R Method for Determination of Aluminum in Water. Journal AWWA, 59(11), 1451-1458. View Source

Eriochrome Cyanine R Performance Evidence

Superior Molar Absorptivity for Aluminum Detection

In a direct head-to-head comparison of chromophores for the determination of reactive (toxic) aluminum, Eriochrome cyanine R (ECR) demonstrated a molar absorptivity (ε) of 1.17 × 10⁵ L·mol⁻¹·cm⁻¹ for its Al³⁺ complex at 587 nm [1]. This value is substantially higher than that reported for Chrome Azurol S (CAS) under comparable conditions, which achieves 7.3 × 10⁴ L·mol⁻¹·cm⁻¹ for its Ti complex [2] and indicates a class-level advantage in sensitivity for trace metal detection.

Molar Absorptivity

Head-to-head

ECR ε = 1.17×10⁵, CAS ε = 7.3×10⁴ (60% higher)

Supports sensitivity screening for trace Al³⁺

Ternary complex with CTAC, pH 5.3-6.3

Evidence Dimension	Molar absorptivity (ε) for metal ion complex
Target Compound Data	1.17 × 10⁵ L·mol⁻¹·cm⁻¹ at 587 nm (for Al³⁺ ternary complex with cetyltrimethylammonium chloride)
Comparator Or Baseline	Chrome Azurol S (CAS) yields 7.3 × 10⁴ L·mol⁻¹·cm⁻¹ at 565 nm (for Ti complex)
Quantified Difference	ECR exhibits ~60% higher molar absorptivity, translating to improved sensitivity for trace analysis.
Conditions	Al³⁺ complex measured in presence of cetyltrimethylammonium chloride at pH 5.3-6.3; Ti complex measured at pH 1.3.

Why This Matters

Higher molar absorptivity enables lower detection limits and better sensitivity, critical for quantifying trace aluminum in drinking water or environmental samples.

• [1] Uno, T., & Nakanishi, A. (1968). Spectrophotometric determination of aluminum with Eriochromecyanine R and cetyltrimethylammonium chloride. Bunseki Kagaku, 17(3), 323-327. View Source
• [2] Marczenko, Z., & Kalowska, H. (1982). Spectrophotometric determination of titanium with Chrome Azurol S (or Eriochrome Cyanine R) in the presence of some cationic surfactants. Microchemical Journal, 27(1), 82-88. View Source

Reduced Fluoride Interference in Aluminum Assays

A systematic equilibrium modeling study comparing ECR, CAS, and PCV for aluminum determination revealed that ECR's susceptibility to interference from fluoride is pH-dependent and can be minimized. While PCV exhibits the absolute minimum interference, ECR's interference profile is distinct from CAS and can be managed by selecting a pH of 7.5, a condition where fluoride interference is greatly reduced compared to pH 6.0 [1][2].

Fluoride Interference

Head-to-head

ECR interference greatly reduced at pH 7.5 vs pH 6.0

Supports method optimization for complex waters

Equilibrium modelling, 0.10 M KCl

Evidence Dimension	Fluoride interference in Al³⁺ determination
Target Compound Data	Interference from fluoride is greatly reduced at pH 7.5 compared to pH 6.0; dissolved organic carbon up to 20 mg/L C can be tolerated.
Comparator Or Baseline	Pyrocatechol Violet (PCV) shows minimum overall interference at pH 6.5; Chrome Azurol S (CAS) and ECR are more subject to interference.
Quantified Difference	Interference is pH-dependent; ECR's interference can be reduced by operating at a higher pH (7.5), whereas PCV shows minimum interference at pH 6.5.
Conditions	Flow injection analysis with ECR/CTA system; equilibrium modeling in 0.10 M KCl at 25°C.

Why This Matters

Understanding and controlling fluoride interference is essential for accurate aluminum determination in complex water matrices, such as those containing dissolved minerals.

• [1] Hawke, D. J., & Powell, H. K. J. (1996). Equilibrium modelling of interferences in the visible spectrophotometric determination of aluminium(III): Comparison of the chromophores chrome azurol S, eriochrome cyanine R and pyrocatechol violet, and stability constants for eriochrome cyanine R-aluminium complexes. Analytica Chimica Acta, 319(3), 305-314. View Source
• [2] Røyset, O. (1987). Flow injection spectrophotometric determination of aluminum in natural water using eriochrome cyanine R and cationic surfactants. Analytical Chemistry, 59(6), 899-902. View Source

Low Detection Limit in Flow Injection Analysis for Aluminum

In a validated flow injection analysis (FIA) method, the ECR-cetyltrimethylammonium bromide (CTA) system achieved a detection limit of 1 μg/L for aluminum, with a linear calibration range up to 0.8 mg/L [1]. This level of sensitivity is supported by an optical sensor application that reported a detection limit of 1.2 × 10⁻⁸ mol/L (≈ 0.3 μg/L) for Al³⁺ using immobilized ECR [2].

Detection Limit

Reported

1 µg/L (FIA) / 0.3 µg/L (optical sensor)

Enables sub-µg/L Al³⁺ monitoring

Cross-study comparable; FIA and sensor platforms

Evidence Dimension	Detection limit for Al³⁺
Target Compound Data	1 μg/L (FIA method) and 1.2 × 10⁻⁸ mol/L (~0.3 μg/L) (optical sensor)
Comparator Or Baseline	Typical detection limits for other chromophores (e.g., aluminon method) are often in the mg/L range without preconcentration.
Quantified Difference	ECR-based methods provide at least a 10-fold improvement in detection limit compared to conventional colorimetric methods.
Conditions	FIA with ECR/CTA at pH 7.5; optical sensor with immobilized ECR on triacetylcellulose at pH 6.0.

Why This Matters

Sub-μg/L detection capability is required for monitoring aluminum in potable water and for assessing environmental compliance with stringent regulatory limits.

• [1] Røyset, O. (1987). Flow injection spectrophotometric determination of aluminum in natural water using eriochrome cyanine R and cationic surfactants. Analytical Chemistry, 59(6), 899-902. View Source
• [2] Rastegarzadeh, S., & Rezaei, V. (2016). Design of an Optical Sensor for Aluminium(III) Determination Based on Immobilization of Eriochrome Cyanine R on a Triacetylcellulose. Iranian Journal of Analytical Chemistry, 3(1), 77-84. View Source

High-Throughput Analysis in Automated FIA Systems

The ECR/CTA flow injection analysis method is characterized by high sample throughput of 120 injections per hour, with good reproducibility (relative standard deviation of 0.7% at 1 mg/L Al) [1]. This performance metric is critical for laboratories requiring rapid, high-volume screening of water samples and is a distinct operational advantage over manual batch methods.

Sample Throughput

Method context

120 samples/hour, RSD 0.7%

Supports high-throughput water screening

FIA/CTA system at 1 mg/L Al

Evidence Dimension	Sample throughput
Target Compound Data	120 samples per hour
Comparator Or Baseline	Manual batch spectrophotometric methods typically achieve 10-20 samples per hour.
Quantified Difference	ECR-based FIA increases sample throughput by at least 6-fold compared to manual methods.
Conditions	Flow injection analysis with ECR/CTA system; RSD 0.7% at 1 mg/L Al.

Why This Matters

High throughput enables cost-effective monitoring of large sample sets, essential for water treatment plants, environmental surveillance, and industrial quality control.

• [1] Røyset, O. (1987). Flow injection spectrophotometric determination of aluminum in natural water using eriochrome cyanine R and cationic surfactants. Analytical Chemistry, 59(6), 899-902. View Source

Broad Metal Ion Complexation Capabilities

While primarily known for aluminum determination, ECR forms sensitive ternary complexes with other metal ions, including gallium (ε = 1.20 × 10⁵ L·mol⁻¹·cm⁻¹ at 588 nm) [1], iron (ε = 5.36 × 10⁴ L·mol⁻¹·cm⁻¹ at 560 nm) [2], and has been applied to scandium, thorium, and beryllium. This versatility allows laboratories to leverage a single reagent for multiple analytical applications.

Metal Ion Scope

Class-level

Ga³⁺ ε 1.20×10⁵, Fe³⁺ ε 5.36×10⁴

Extends to multi-analyte use

Sensitivity reported for gallium, iron, others

Evidence Dimension	Molar absorptivity for various metal ions
Target Compound Data	Ga³⁺: ε = 1.20 × 10⁵ L·mol⁻¹·cm⁻¹; Fe³⁺: ε = 5.36 × 10⁴ L·mol⁻¹·cm⁻¹
Comparator Or Baseline	Chrome Azurol S also forms complexes with multiple metals, but ECR's high sensitivity for Ga³⁺ is notable.
Quantified Difference	ECR demonstrates high sensitivity for gallium, rivaling its performance for aluminum.
Conditions	Ga³⁺ complex with cetyltrimethylammonium ions at λmax 588 nm; Fe³⁺ complex at pH 4.5-6.5.

Why This Matters

A single, high-purity reagent that can be validated for multiple analytes simplifies laboratory inventory and reduces procurement complexity.

• [1] Marczenko, Z., & Kalowska, H. (1982). Sensitive spectrophotometric determination of gallium with eriochrome Cyanine R and cetyltrimethylammonium ions. Microchemical Journal, 27(1), 82-88. View Source
• [2] Zhang, Z., et al. (1999). [Spectrophotometric determination of iron using eriochrome cyanine R as extractant with phase-separation]. Guang Pu Xue Yu Guang Pu Fen Xi, 19(2), 241-243. View Source

Validated Histological Staining Alternative

Eriochrome cyanine R (as Mordant blue 3) is recognized by the Biological Stain Commission as a synthetic alternative to hematoxylin for nuclear staining or to luxol fast blue MBS for myelin staining, providing a solution during shortages of these natural products [1]. It can be used in automated tissue stainers and provides dichromatic differentiation that can replace van Gieson or trichrome stains [2].

Histological Staining

Class-level

Certified substitute for hematoxylin, myelin stain

Supports staining workflow continuity

Biological Stain Commission certified

Evidence Dimension	Histological staining substitution
Target Compound Data	ECR can replace hematoxylin for nuclear staining or luxol fast blue for myelin staining.
Comparator Or Baseline	Hematoxylin (natural product) and Luxol Fast Blue MBS.
Quantified Difference	ECR is a synthetic, readily available alternative to natural dyes subject to supply chain disruptions.
Conditions	Ferric complex of ECR used for staining; pH and differentiation steps are critical.

Why This Matters

For clinical and research histology labs, ECR provides a consistent, certified substitute, mitigating workflow interruptions caused by unpredictable shortages of natural hematoxylin.

• [1] Fagan, C., & Kiernan, J. A. (2020). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotechnic & Histochemistry, 95(6), 396-402. View Source
• [2] Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Biotechnic & Histochemistry, 90(6), 470-474. View Source

Eriochrome Cyanine R Application Scenarios

Trace Aluminum Monitoring for Water Compliance

Utilize the ECR/CTA flow injection analysis method for high-sensitivity (detection limit 1 μg/L), high-throughput (120 samples/hour) determination of aluminum in natural and treated waters [1]. This application is ideal for water treatment facilities and environmental testing laboratories that must meet stringent regulatory limits for aluminum, ensuring compliance and public health safety.

High-Throughput Water Sample Screening for Industrial QC

Implement the automated ECR/CTA flow injection system to analyze large sample batches (120 samples per hour) with excellent reproducibility (RSD 0.7%) [1]. This scenario is well-suited for industrial plants (e.g., pulp and paper, chemical manufacturing) where monitoring aluminum levels in process water or effluents is a routine, high-frequency requirement, reducing labor costs and turnaround time.

Hematoxylin Supply Disruption Mitigation in Histopathology

Replace aluminum-hematoxylin (hemalum) with certified Eriochrome cyanine R (Mordant blue 3) for routine nuclear staining in histology and histopathology [2]. This synthetic alternative ensures workflow continuity during natural hematoxylin shortages and can be integrated into automated tissue stainers, providing consistent, reliable results for diagnostic and research purposes [3].

Myelin and Muscle Staining in Neurological Research

Apply the ferric complex of Eriochrome cyanine R as a substitute for luxol fast blue MBS for myelin staining or as a replacement for van Gieson and trichrome stains when muscle tissue differentiation is critical [3]. This application supports specialized histochemical investigations in neuroscience and muscle pathology research.

Application

Selection Property

Validation Focus

Trace aluminum monitoring (water compliance)

Low detection limit & high-throughput FIA method

LOD, linearity, and interference control verification

Industrial water QC screening

High sample throughput & reproducibility

Throughput and reproducibility under routine QC conditions

Hematoxylin substitution in histopathology research

Certified synthetic alternative to hematoxylin

Staining consistency and supply-chain resilience review

Myelin/muscle histological staining

Dichromatic differentiation capability

Differentiation specificity in neurological research tissues

• [1] Røyset, O. (1987). Flow injection spectrophotometric determination of aluminum in natural water using eriochrome cyanine R and cationic surfactants. Analytical Chemistry, 59(6), 899-902. View Source
• [2] Fagan, C., & Kiernan, J. A. (2020). Certification procedures used by the Biological Stain Commission for eriochrome cyanine R (C.I. 43820, Mordant blue 3). Biotechnic & Histochemistry, 95(6), 396-402. View Source
• [3] Stefanović, D. (2015). Use of eriochrome cyanine R for routine histology and histopathology: an improved dichromatic staining procedure. Biotechnic & Histochemistry, 90(6), 470-474. View Source